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Compound of Interest

Compound Name: Demeton-S-methyl Sulfoxide-d6
Cat. No.: B15555166
Get Quote

An in-depth analysis of the Certificate of Analysis for Demeton-S-methyl Sulfoxide-d6 reveals
critical data points essential for researchers, scientists, and drug development professionals.
This deuterated internal standard is primarily used for the accurate quantification of Demeton-
S-methyl sulfoxide in various analytical applications, particularly in residue analysis for food
and environmental safety.

Physicochemical and Analytical Data

The Certificate of Analysis provides key quantitative data that has been summarized in the
table below for clarity and comparative purposes. This data is crucial for ensuring the accuracy
and reliability of experimental results.
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Parameter Value Notes

Demeton-S-methyl Sulfoxide-
Product Name

dé
CAS Number 1219804-33-3
Molecular Formula C6HI9D604PS2
Molecular Weight 252.32 g/mol
Purity 98.7% (w/w) Uncertainty: £ 0.8% (w/w)
Isotopic Enrichment 99.5%
Physical State Frozen Qil
Storage Temperature -18°C Reco.nlwmended siorage
condition
Lot Number 1000006764 Batch specific identifier
Expiry Date August 31, 2026 Valid until this date

Experimental Protocols

The determination of the purity and characterization of Demeton-S-methyl Sulfoxide-d6
involves a multi-step analytical workflow. The methodologies employed are detailed below.

Purity Determination

The purity of the standard was determined by a mass balance approach, which accounts for
chromatographic purity, water content, and residual solvent content.

e Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) with UV
detection at 210 nm was utilized.

o

Column: C18, 3 pm, 150 x 2.1 mm

[¢]

Mobile Phase: Gradient of Acetonitrile and Water (with 0.15% Formic Acid)

Flow Rate: 0.5 mL/min

[¢]
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o Temperature: 40°C

o Water Content: Karl Fischer titration was performed to quantify the amount of water present
in the sample.

e Residual Solvent Content: The amount of residual solvents was determined by *H-NMR
spectroscopy. The result was found to be not significant for the purity calculation.

Identity Confirmation

The structural identity of Demeton-S-methyl Sulfoxide-d6 was confirmed using Nuclear
Magnetic Resonance (*H-NMR) and Mass Spectrometry (MS).

e 1H-NMR Spectroscopy: The spectrum was recorded on a 400 MHz spectrometer in CDCI3.
The data was compared to the non-deuterated reference standard, confirming the chemical
structure and the position of the deuterium labels.

e Mass Spectrometry: The mass spectrum was recorded using Electrospray lonization (ESI) in
positive mode. The observed mass-to-charge ratio was consistent with the molecular weight
of the deuterated compound.

Workflow and Data Analysis

The following diagrams illustrate the logical workflow for the certification of a chemical standard
and the signaling pathway for data interpretation.
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Analytical Data Acquisition

'H-NMR Data (Residual Solvents) Purity Calculation

Mass Balance Equation
(Purity = Chrom. Purity * (1 - Water - Solvents))

Final Reported Value

Certified Purity (w/w)

Karl Fischer Data (Water Content)

HPLC Data (Chromatographic Purity)

Click to download full resolution via product page

» To cite this document: BenchChem. [Demeton-S-methyl Sulfoxide-d6 certificate of analysis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555166/docs#demeton-s-methyl-sulfoxide-d6-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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